Cas no 141509-91-3 (L-Valine-15N,N-[(1,1-dimethylethoxy)carbonyl]- (9CI))

• Product Name: L-Valine-15N,N-[(1,1-dimethylethoxy)carbonyl]- (9CI)
• CAS No: 141509-91-3
• MF: C₁₀H₁₉NO₄
• MW: 218.255572557449
• CID: 101608
• PubChem ID: 16213323
• Update Time: 2025-04-18

L-Valine-15N,N-[(1,1-dimethylethoxy)carbonyl]- (9CI) Chemical and Physical Properties

Names and Identifiers

• L-Valine-15N,N-[(1,1-dimethylethoxy)carbonyl]- (9CI)
• Boc-[15N]Val-OH
• N-(tert-Butoxycarbonyl)-L-(~15~N)valine
• Boc-Val-OH-15N, 98 atom % 15N
• 141509-91-3
• DTXSID70583870
• (2S)-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonyl(15N)amino]butanoic acid

• Inchi： 1S/C10H19NO4/c1-6(2)7(8(12)13)11-9(14)15-10(3,4)5/h6-7H,1-5H3,(H,11,14)(H,12,13)/t7-/m0/s1/i11+1
• InChI Key： SZXBQTSZISFIAO-PFGINBISSA-N
• SMILES： O(C([15NH][C@H](C(=O)O)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 218.12844298g/mol
• Monoisotopic Mass: 218.12844298g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Melting Point: 77-80 °C(lit.)

L-Valine-15N,N-[(1,1-dimethylethoxy)carbonyl]- (9CI) Security Information

• WGK Germany：3